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Compound of Interest

Compound Name: Methyl piperazine-1-carboxylate

Cat. No.: B041395

An In-Depth Technical Guide to the Safe Handling of Methyl piperazine-1-carboxylate
Introduction

Methyl piperazine-1-carboxylate (CAS No: 50606-31-0) is a versatile chemical intermediate
widely employed in the pharmaceutical and chemical industries.[1] It serves as a crucial
building block in the synthesis of various bioactive molecules and drug candidates, particularly
in the development of treatments for diabetes and neurological disorders.[2][3] Given its
classification as a corrosive substance, a thorough understanding of its properties and
associated hazards is paramount for ensuring the safety of researchers, scientists, and drug
development professionals. This guide provides a comprehensive overview of the safety
protocols, handling procedures, and emergency responses required when working with this
compound.

Chemical and Physical Properties

Methyl piperazine-1-carboxylate is a compound with the molecular formula CeH12N202 and a
molecular weight of 144.17 g/mol .[4][5] While some sources describe it as a solid, others list it
as a colorless to light yellow liquid, indicating that its physical state can vary, possibly
depending on purity and temperature.[1][5]
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Property

Value

CAS Number

50606-31-0[5]

Molecular Formula

CeH12N202[4]

Molecular Weight 144.17 g/mol [4]

Appearance Solid or Colorless to light yellow liquid[1][5]

Melting Point 173-175 °C[2]

Boiling Point 112-116 °C (at 7 Torr)[2]
1-(Methoxycarbonyl)piperazine, Methyl 1-

Synonyms piperazinecarboxylate, Piperazine-1-carboxylic

acid methyl ester[2][4]

Hazard Identification and GHS Classification

This compound is classified as a corrosive material that poses significant health risks upon

exposure. The primary hazard is its ability to cause severe skin burns and serious eye damage.

[4]115]

GHS Classification

Details

Pictogram

GHSO05 (Corrosion)[5]

Signal Word

Danger[4][5]

Hazard Statement

H314: Causes severe skin burns and eye
damage.[4][5]

Hazard Class

Skin Corrosion 1B[4][5]

Precautionary Statements

P260, P264, P280, P301+P330+P331,
P302+P361+P354, P304+P340,
P305+P354+P338, P316, P321, P363, P405,
P501[4]

Storage Class

8A - Combustible corrosive hazardous

materials[5]
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Experimental Protocols for Safe Handling

Adherence to strict safety protocols is mandatory when handling Methyl piperazine-1-
carboxylate to mitigate the risks of chemical burns and other injuries.

Engineering Controls

« Ventilation: Always handle this chemical in a well-ventilated area. For all procedures with a
risk of generating aerosols, mists, or dust, work must be conducted within a certified
chemical fume hood.[6]

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in good working order in the immediate vicinity of the handling area.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is the primary defense against exposure.

o Eye and Face Protection: Wear chemical safety goggles and a face shield that meet
approved standards.[7]

¢ Skin Protection:

o Gloves: Wear chemically resistant, impervious gloves (e.g., nitrile rubber) at all times.
Inspect gloves for tears or holes before each use.

o Clothing: Wear a flame-retardant, long-sleeved lab coat. For tasks with a higher risk of
splashing, consider a chemically resistant apron or full-body suit.[6]

o Respiratory Protection: In cases of insufficient ventilation or during emergency situations, a
self-contained breathing apparatus (SCBA) operated in positive pressure mode is required.

[6]
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Hazard Mitigation Workflow

Hazard ldentification

(H314: Corrosive)

Engineering Controls Personal Protective Equipment (PPE) Safe Work Practices

Emergency Response Plan
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Emergency Exposure Response Protocol

Exposure Event
(Skin/Eye/lnhalation)

Remove Victim from
Contaminated Area

Activate Emergency Shower
& Eyewash Station

Remove All
Contaminated Clothing

Flush Affected Area
(min. 15 minutes)

Call for Immediate
Medical Attention

Report Incident to
Safety Officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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